molecular formula C6H4Cl3NO B8435152 3,5-Dichloro-4-chloromethyl-pyridine 1-oxide

3,5-Dichloro-4-chloromethyl-pyridine 1-oxide

Cat. No.: B8435152
M. Wt: 212.5 g/mol
InChI Key: XHAVWAMQVINQPH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3,5-Dichloro-4-chloromethyl-pyridine 1-oxide is a useful research compound. Its molecular formula is C6H4Cl3NO and its molecular weight is 212.5 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C6H4Cl3NO

Molecular Weight

212.5 g/mol

IUPAC Name

3,5-dichloro-4-(chloromethyl)-1-oxidopyridin-1-ium

InChI

InChI=1S/C6H4Cl3NO/c7-1-4-5(8)2-10(11)3-6(4)9/h2-3H,1H2

InChI Key

XHAVWAMQVINQPH-UHFFFAOYSA-N

Canonical SMILES

C1=C(C(=C(C=[N+]1[O-])Cl)CCl)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 3,5-dichloro-4-chloromethyl-pyridine (0.55 g, 2.8 mmol) in DCM (10 mL) 3-methyl-benzenecarboperoxoic acid (2.9 g, 16.8 mmol) was added. After stirring for 50 h at room temperature, saturated aqueous Na2CO3 solution (20 mL) and DCM (40 mL) were added to the reaction mixture. The organic layer was dried over Na2SO4, filtered, and concentrated in vacuo. The residue was purified by flash chromatography over silica gel (elution with EA/hexane 1:2) to give the title compound. MS (m/z): 214.2 [M+H+].
Quantity
0.55 g
Type
reactant
Reaction Step One
Name
Quantity
10 mL
Type
solvent
Reaction Step One
Quantity
20 mL
Type
reactant
Reaction Step Two
Name
Quantity
40 mL
Type
solvent
Reaction Step Two

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